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Compound of Interest

Compound Name: Fluorescent Brightener 135

Cat. No.: B090793

For Researchers, Scientists, and Drug Development Professionals

Introduction

Fluorescent Brightener 135 (FB-135), a stilbene-benzoxazole derivative, is a commercially
available fluorescent compound traditionally used as a whitening agent in textiles and plastics.
Its chemical structure, featuring planar aromatic rings, suggests a potential for intercalation or
groove bhinding with double-stranded DNA (dsDNA). This document provides detailed, albeit
hypothetical, application notes and protocols for the use of Fluorescent Brightener 135 as a
fluorescent probe for DNA visualization. The presented methodologies are based on the known
photophysical properties of FB-135 and the documented behavior of structurally similar
compounds that have been investigated as DNA probes. It is crucial to note that these
protocols serve as a starting point and will require optimization for specific experimental
conditions and applications.

Principle of Action

Fluorescent Brightener 135 is a non-ionic, hydrophobic molecule. It is hypothesized that upon
binding to DNA, likely through intercalation between base pairs or binding within the minor
groove, the molecule's conformation becomes more rigid and it is shielded from the aqueous
environment. This restriction of intramolecular motion and reduced non-radiative decay
pathways is expected to lead to a significant enhancement of its fluorescence quantum yield,
making it a "light-up” probe for DNA. The interaction is likely driven by a combination of
hydrophobic and van der Waals forces.
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Binding
( \ (Intercalation/Groove Binding) »( ) @

Preparation Experiment
Prepare 1 mM FB-135 Run Agarose Gel
Stock in DMSO with DNA Samples

! v

Incubate Gel in
1X Staining Solution
(15-30 min, protected from light)

v

Optional: Destain in
Buffer (5-10 min)

v

Image Gel on UV Transilluminator
(Ex: ~365 nm, Em: ~440 nm filter)

Dilute to 1X Staining Solution
(e.g., 1 uM in TBE/TAE buffer)
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Cell Preparation

Culture Cells on
Coverslips

v

Fix with 4% PFA
(15 min)

v

Permeabilize with 0.1% Triton X-100
(10 min)

v

Wash with PBS

Staining & Imaging

Stain with 1-5 uM FB-135
in PBS (10-20 min)

v

Wash with PBS

v

Mount Coverslip

v

Image with Fluorescence Microscope
(DAPI filter set)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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